Cas no 2137706-23-9 (5-chloro-6,7-dimethyl-2-(2,2,2-trifluoroethyl)-1,2,4triazolo1,5-apyridine)

5-Chloro-6,7-dimethyl-2-(2,2,2-trifluoroethyl)-1,2,4-triazolo[1,5-a]pyridine is a specialized heterocyclic compound featuring a triazolopyridine core with chloro, methyl, and trifluoroethyl substituents. Its unique structure confers high chemical stability and potential reactivity, making it valuable for pharmaceutical and agrochemical research. The presence of electron-withdrawing trifluoroethyl and chloro groups enhances its utility as an intermediate in the synthesis of bioactive molecules. The compound's well-defined molecular framework allows for precise modifications, facilitating targeted applications in drug discovery and material science. Its purity and consistent performance under controlled conditions make it a reliable choice for advanced synthetic workflows.
5-chloro-6,7-dimethyl-2-(2,2,2-trifluoroethyl)-1,2,4triazolo1,5-apyridine structure
2137706-23-9 structure
Product Name:5-chloro-6,7-dimethyl-2-(2,2,2-trifluoroethyl)-1,2,4triazolo1,5-apyridine
CAS No:2137706-23-9
MF:C10H9ClF3N3
MW:263.646771192551
CID:6244171
PubChem ID:165475784
Update Time:2025-10-22

5-chloro-6,7-dimethyl-2-(2,2,2-trifluoroethyl)-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-6,7-dimethyl-2-(2,2,2-trifluoroethyl)-1,2,4triazolo1,5-apyridine
    • 5-chloro-6,7-dimethyl-2-(2,2,2-trifluoroethyl)-[1,2,4]triazolo[1,5-a]pyridine
    • 2137706-23-9
    • EN300-1078330
    • Inchi: 1S/C10H9ClF3N3/c1-5-3-8-15-7(4-10(12,13)14)16-17(8)9(11)6(5)2/h3H,4H2,1-2H3
    • InChI Key: XBEKYJXWDQKAKZ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C)C(C)=CC2=NC(CC(F)(F)F)=NN21

Computed Properties

  • Exact Mass: 263.0437095g/mol
  • Monoisotopic Mass: 263.0437095g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 30.2Ų

5-chloro-6,7-dimethyl-2-(2,2,2-trifluoroethyl)-1,2,4triazolo1,5-apyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1078330-0.05g
5-chloro-6,7-dimethyl-2-(2,2,2-trifluoroethyl)-[1,2,4]triazolo[1,5-a]pyridine
2137706-23-9 95%
0.05g
$624.0 2023-10-28
Enamine
EN300-1078330-0.1g
5-chloro-6,7-dimethyl-2-(2,2,2-trifluoroethyl)-[1,2,4]triazolo[1,5-a]pyridine
2137706-23-9 95%
0.1g
$653.0 2023-10-28
Enamine
EN300-1078330-0.25g
5-chloro-6,7-dimethyl-2-(2,2,2-trifluoroethyl)-[1,2,4]triazolo[1,5-a]pyridine
2137706-23-9 95%
0.25g
$683.0 2023-10-28
Enamine
EN300-1078330-0.5g
5-chloro-6,7-dimethyl-2-(2,2,2-trifluoroethyl)-[1,2,4]triazolo[1,5-a]pyridine
2137706-23-9 95%
0.5g
$713.0 2023-10-28
Enamine
EN300-1078330-1.0g
5-chloro-6,7-dimethyl-2-(2,2,2-trifluoroethyl)-[1,2,4]triazolo[1,5-a]pyridine
2137706-23-9
1g
$743.0 2023-06-10
Enamine
EN300-1078330-2.5g
5-chloro-6,7-dimethyl-2-(2,2,2-trifluoroethyl)-[1,2,4]triazolo[1,5-a]pyridine
2137706-23-9 95%
2.5g
$1454.0 2023-10-28
Enamine
EN300-1078330-5.0g
5-chloro-6,7-dimethyl-2-(2,2,2-trifluoroethyl)-[1,2,4]triazolo[1,5-a]pyridine
2137706-23-9
5g
$2152.0 2023-06-10
Enamine
EN300-1078330-10.0g
5-chloro-6,7-dimethyl-2-(2,2,2-trifluoroethyl)-[1,2,4]triazolo[1,5-a]pyridine
2137706-23-9
10g
$3191.0 2023-06-10
Enamine
EN300-1078330-1g
5-chloro-6,7-dimethyl-2-(2,2,2-trifluoroethyl)-[1,2,4]triazolo[1,5-a]pyridine
2137706-23-9 95%
1g
$743.0 2023-10-28
Enamine
EN300-1078330-5g
5-chloro-6,7-dimethyl-2-(2,2,2-trifluoroethyl)-[1,2,4]triazolo[1,5-a]pyridine
2137706-23-9 95%
5g
$2152.0 2023-10-28

Additional information on 5-chloro-6,7-dimethyl-2-(2,2,2-trifluoroethyl)-1,2,4triazolo1,5-apyridine

Professional Introduction to Compound with CAS No. 2137706-23-9 and Product Name: 5-chloro-6,7-dimethyl-2-(2,2,2-trifluoroethyl)-1,2,4triazolo1,5-apyridine

The compound with the CAS number 2137706-23-9 and the product name 5-chloro-6,7-dimethyl-2-(2,2,2-trifluoroethyl)-1,2,4triazolo1,5-apyridine represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the triazolopyridine class, a scaffold that has garnered considerable attention due to its versatile biological activities and potential therapeutic applications.

At the core of understanding this compound lies its molecular structure, which is characterized by a fused triazolo[1,5-a]pyridine ring system. The presence of a chloro substituent at the 5-position and dimethyl groups at the 6 and 7 positions enhances its electronic properties and influences its interactions with biological targets. Furthermore, the incorporation of a 2,2,2-trifluoroethyl group at the 2-position introduces fluorine atoms, which are known to modulate metabolic stability and binding affinity in drug molecules.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to improve pharmacokinetic profiles. The trifluoroethyl moiety in this compound not only enhances lipophilicity but also contributes to resistance against enzymatic degradation. This makes it an attractive candidate for further development as an active pharmaceutical ingredient (API) or a key intermediate in synthetic chemistry.

The triazolopyridine scaffold itself has been extensively studied for its potential in addressing various therapeutic areas. For instance, derivatives of this class have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The specific arrangement of substituents in 5-chloro-6,7-dimethyl-2-(2,2,2-trifluoroethyl)-1,2,4triazolo1,5-apyridine may confer unique properties that make it particularly effective against certain disease pathways.

In the realm of drug discovery, the synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions play a crucial role in constructing the triazolopyridine core. The introduction of fluorinated groups also necessitates specialized reagents and conditions to ensure regioselectivity and minimize side reactions.

One of the most compelling aspects of this compound is its potential as a lead molecule for developing novel therapeutics. Preclinical studies have begun to explore its interactions with biological targets such as protein kinases and transcription factors. The chloro and dimethyl substituents are particularly noteworthy as they can serve as anchors for further derivatization through medicinal chemistry strategies like Suzuki-Miyaura coupling or Buchwald-Hartwig amination.

The impact of fluorine atoms on drug design cannot be overstated. In many cases, the presence of fluorine at specific positions can lead to enhanced binding affinity and improved pharmacological properties. The trifluoroethyl group in this compound is expected to contribute to its metabolic stability while maintaining strong interactions with biological targets. This balance is critical for achieving therapeutic efficacy without undesirable side effects.

As research continues to uncover new biological pathways and targets, compounds like 5-chloro-6,7-dimethyl-2-(2,2,2-trifluoroethyl)-1,2,4triazolo1,5-apyridine will play an increasingly important role in addressing unmet medical needs. The combination of structural features such as the triazolopyridine core and fluorinated substituents offers a rich platform for innovation in drug discovery. By leveraging cutting-edge synthetic methods and computational tools, researchers can optimize this compound for future clinical applications.

The development of novel heterocyclic compounds often involves interdisciplinary collaboration between synthetic chemists, biologists, and pharmacologists. Each stage of discovery requires meticulous planning and execution to ensure that promising candidates are advanced through preclinical testing and into clinical trials. The case of 5-chloro-6,7-dimethyl-2-(2,2,2-trifluoroethyl)-1,2,4triazolo1,5-apyridine exemplifies how structural innovation can drive progress in medicine.

In conclusion,5-chloro-6,7-dimethyl-***–(***)–>>>*–>*>*>*CAS No. 2137706–23–9> represents a significant advancement in chemical biology with potential therapeutic applications across multiple disease areas. Its unique structural features make it an attractive candidate for further research and development, highlighting the importance of innovative approaches in pharmaceutical discovery.>*

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.